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Compound of Interest

Compound Name: AS601245

Cat. No.: B1684336 Get Quote

For researchers, scientists, and drug development professionals utilizing AS601245, a potent

and selective JNK inhibitor, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. While a specific Safety Data Sheet (SDS) with detailed

disposal instructions for AS601245 is not readily available in the public domain, this guide

provides a comprehensive overview of essential safety and logistical information based on

general best practices for similar chemical compounds and available data.

Core Safety and Handling Procedures
When handling AS601245, adherence to standard laboratory safety protocols is paramount.

This includes the use of appropriate personal protective equipment (PPE) such as nitrile

gloves, safety glasses, and a lab coat.[1] All handling of the solid compound and its solutions

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols.

Storage: AS601245 powder should be stored at -20°C for long-term stability, where it can be

kept for up to three years. For solutions in DMSO, it is recommended to store them in aliquots

at -80°C for up to six months to avoid repeated freeze-thaw cycles.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for AS601245:
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Property Value Reference

Molecular Formula C₂₀H₁₆N₆S [2][4]

Molecular Weight 372.45 g/mol [3][4]

CAS Number 345987-15-7 [2][3][4]

Purity >98% [2]

Solubility
Soluble in DMSO (up to 74

mg/mL)
[3]

IC₅₀ for hJNK1 150 nM [3][4][5]

IC₅₀ for hJNK2 220 nM [3][4][5]

IC₅₀ for hJNK3 70 nM [3][4][5]

Step-by-Step Disposal Protocol
In the absence of a specific SDS for AS601245, the following general procedure for the

disposal of chemical waste should be followed. This protocol is based on guidelines for other

JNK inhibitors and standard laboratory practices.

1. Waste Segregation:

All waste materials contaminated with AS601245, including unused solutions, contaminated

vials, pipette tips, and gloves, should be segregated as chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Waste Collection:

Collect all solid waste, such as contaminated lab supplies, in a designated, clearly labeled,

and sealable chemical waste container.

Collect liquid waste, including unused AS601245 solutions, in a separate, compatible, and

clearly labeled waste container. Given its solubility, DMSO is a likely solvent, and the waste
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container should be appropriate for organic solvents.

3. Labeling:

Label all waste containers with the words "Hazardous Waste," the full chemical name

"AS601245," the solvent used (e.g., DMSO), and the approximate concentration and

quantity.

Include the date of waste generation.

4. Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure secondary

containment area until they are collected for disposal.

Keep the waste away from incompatible materials.

5. Final Disposal:

Arrange for the disposal of the chemical waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.

Never pour AS601245 or its solutions down the drain.[5] Disposal must comply with all

federal, state, and local regulations.[2]

Experimental Protocols
AS601245 is a selective, ATP-competitive inhibitor of c-Jun NH2-terminal protein kinases

(JNKs).[3][4][5] In experimental settings, it is often used to investigate the role of the JNK

signaling pathway in various cellular processes.

Preparation of Stock Solutions: To prepare a stock solution, AS601245 powder can be

dissolved in fresh DMSO. For example, to create a 10 mM stock solution, dissolve 3.72 mg of

AS601245 in 1 mL of DMSO. Gentle warming or sonication may be used to aid dissolution. It is

recommended to prepare fresh solutions for immediate use.[3]

Signaling Pathway Diagram
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The following diagram illustrates the simplified JNK signaling pathway, which is the target of

AS601245.
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Caption: Simplified JNK signaling pathway and the inhibitory action of AS601245.

This guide is intended to provide essential information for the safe handling and disposal of

AS601245. It is crucial to always consult with your institution's environmental health and safety

office for specific guidance and to seek out a manufacturer-provided Safety Data Sheet for the

most accurate and detailed information. By following these procedures, you can ensure a safe

laboratory environment and minimize environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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